FTY720 (R)-Phosphate

• CAS No.: 402616-23-3
• Product Name: FTY720 (R)-Phosphate
• Molecular Formula: C19H34NO5P
• Molecular Weight: 387.5 g/mol
• IUPAC Name: [2-amino-2-(hydroxymethyl)-4-(4-octylphenyl)butyl] dihydrogen phosphate
• Standard InChI: InChI=1S/C19H34NO5P/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)13-14-19(20,15-21)16-25-26(22,23)24/h9-12,21H,2-8,13-16,20H2,1H3,(H2,22,23,24)
• Standard InChIKey: LRFKWQGGENFBFO-UHFFFAOYSA-N
• SMILES: CCCCCCCCC1=CC=C(C=C1)CCC(CO)(COP(=O)(O)O)N
• Canonical SMILES: CCCCCCCCC1=CC=C(C=C1)CCC(CO)(COP(=O)(O)O)N
• Description: FTY720 is a novel immune modulator that prolongs allograft transplant survival in numerous models by inhibiting lymphocyte emigration from lymphoid organs. FTY720 is phosphorylated by sphingosine kinases in vivo, and then acts as a potent agonist at four of the five sphingosine-1-phosphate (S1P) receptors. FTY720 (R)-phosphate is one of the stereoisomers of FTY720-phosphate, but it is apparently not formed in vivo. FTY720 (S)-phosphate exhibits Ki values of 2.1, 5.9, 23, and 2.2 nM for S1P1,3,4,5, respectively, whereas the R isomer binds with 5 to130-fold lower affinity.
• Synonyms: 2-amino-2-(2-(4-octylphenyl)ethyl)-1,3-propanediol monodihydrogen phosphate ester; FTY 720P; FTY-720P; FTY720 phosphate; FTY720-P; FTY720P
• Reference: 1.Brinkmann, V.,Pinschewer, D.D.,Feng, L., et al. FTY720: Altered lymphocyte traffic results in allograft protection. Transplantation 72, 764-769 (2001).
• PubChem Compound: 9908268
• Last Modified: Nov 11 2021